Cas no 1922870-72-1 (6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE)

• Product Name: 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE
• CAS No: 1922870-72-1
• MF: C₁₂H₈F₃N₃S
• MW: 283.27223110199
• CID: 5153027
• Update Time: 2025-06-13

6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE
• Thiazolo[3,2-b][1,2,4]triazole, 6-methyl-5-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H8F3N3S/c1-7-10(19-11-16-6-17-18(7)11)8-4-2-3-5-9(8)12(13,14)15/h2-6H,1H3
• InChI Key： QEAJGOWROGTFSF-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C3=CC=CC=C3C(F)(F)F)=C(C)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE

Professional Introduction to 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE (CAS No. 1922870-72-1)

The compound 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE (CAS No. 1922870-72-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This tricyclic molecule, featuring a thiazolo[3,2-b][1,2,4]triazole core appended with a trifluoromethylphenyl substituent and a methyl group at the 6-position, has garnered attention due to its structural complexity and promising biological activity.

Recent studies have highlighted the utility of thiazolo[3,2-b][1,2,4]triazole derivatives as scaffolds in medicinal chemistry due to their ability to modulate multiple biological targets. The presence of the trifluoromethyl group is particularly noteworthy, as it is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This modification has been extensively explored in the development of small-molecule inhibitors targeting enzymes involved in cancer and inflammation.

In the context of current research, the synthesis and characterization of 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE have been driven by the need for more selective and potent therapeutic agents. The tricyclic structure provides a rigid framework that can be fine-tuned to interact with biological macromolecules. Preliminary computational studies suggest that this compound exhibits favorable binding interactions with protein targets relevant to neurological disorders and metabolic diseases.

The incorporation of the trifluoromethylphenyl moiety into the thiazolo[3,2-b][1,2,4]triazole core introduces additional electronic and steric features that can influence drug-like properties such as solubility and bioavailability. This design strategy aligns with contemporary trends in drug discovery, where multi-target engagement is increasingly recognized as a viable approach for treating complex diseases. The compound’s potential to interact with both nuclear receptors and cell surface receptors makes it an attractive candidate for further investigation.

Advances in synthetic methodologies have enabled the efficient preparation of this complex heterocyclic system. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the tricyclic core with high regioselectivity. Additionally, computational modeling has played a crucial role in optimizing the structure for improved pharmacokinetic profiles. These developments underscore the interdisciplinary nature of modern pharmaceutical research.

The biological evaluation of 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE has revealed intriguing activity profiles in preclinical models. Initial assays indicate that this compound exhibits inhibitory effects on enzymes implicated in inflammation and tumor progression. The precise mechanism of action remains under investigation but preliminary data suggest that it may modulate signaling pathways involving kinases and transcription factors.

The trifluoromethylphenyl substituent appears to contribute significantly to the observed biological activity by enhancing binding affinity through hydrophobic interactions and π-stacking effects. This finding is consistent with previous studies demonstrating that trifluoromethylphenyl derivatives often exhibit enhanced potency in drug-like molecules. Further structural optimization efforts are underway to refine these interactions while maintaining solubility and metabolic stability.

From a synthetic chemistry perspective,6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE serves as an excellent model system for exploring new methodologies in heterocyclic chemistry. The successful synthesis of this compound highlights the versatility of modern synthetic approaches and their potential for generating novel bioactive molecules. As research progresses,this tricyclic scaffold is likely to inspire further innovation in drug discovery programs targeting neurological and metabolic disorders.

The integration of computational chemistry into early-stage drug design has accelerated the process of identifying promising candidates like 6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE. High-throughput virtual screening combined with molecular dynamics simulations allows researchers to predict binding affinities and optimize structures before experimental validation becomes necessary. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion,6-METHYL-5-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE exemplifies how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. Its unique combination of functional groups,including the thiazolo[3,2-b][1,2,4]triazole core, methyl substituent,and trifluoromethylphenyl moiety,makes it a valuable scaffold for further exploration in medicinal chemistry. As our understanding of disease mechanisms advances,compounds like this will continue to play a pivotal role in addressing unmet medical needs through innovative drug development strategies.